Cas no 136415-85-5 (Benzoic acid, 3-(3-oxopropyl)-, 1-methylethyl ester)

Benzoic acid, 3-(3-oxopropyl)-, 1-methylethyl ester structure
136415-85-5 structure
Product Name:Benzoic acid, 3-(3-oxopropyl)-, 1-methylethyl ester
CAS No:136415-85-5
MF:C13H16O3
MW:220.264344215393
CID:1246131
Update Time:2024-08-04

Benzoic acid, 3-(3-oxopropyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(3-oxopropyl)-, 1-methylethyl ester
    • Inchi: 1S/C13H16O3/c1-10(2)16-13(15)12-7-3-5-11(9-12)6-4-8-14/h3,5,7-10H,4,6H2,1-2H3
    • InChI Key: KSMVCPWBIOOMGQ-UHFFFAOYSA-N
    • SMILES: C(OC(C)C)(=O)C1=CC=CC(CCC=O)=C1

Computed Properties

  • Exact Mass: 220.10998

Experimental Properties

  • Density: 1.062±0.06 g/cm3(Predicted)
  • Boiling Point: 322.5±25.0 °C(Predicted)
  • PSA: 43.37
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